Cas no 3557-22-0 (Ethanone, 1-[2-hydroxy-5-[(tetrahydro-2H-pyran-2-yl)oxy]phenyl]-)

• Product Name: Ethanone, 1-[2-hydroxy-5-[(tetrahydro-2H-pyran-2-yl)oxy]phenyl]-
• CAS No: 3557-22-0
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 1471442
• PubChem ID: 12566056
• Update Time: 2025-04-20

Ethanone, 1-[2-hydroxy-5-[(tetrahydro-2H-pyran-2-yl)oxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2-hydroxy-5-[(tetrahydro-2H-pyran-2-yl)oxy]phenyl]-
• 1-[2-hydroxy-5-(oxan-2-yloxy)phenyl]ethanone
• 1-{2-Hydroxy-5-[(oxan-2-yl)oxy]phenyl}ethan-1-one
• 1-[2-Hydroxy-5-[(tetrahydro-2H-pyran-2-yl)oxy]phenyl]ethanone
• DTXSID50502766
• QZFVDHIVBRHNPU-UHFFFAOYSA-N
• SCHEMBL4119366
• 3557-22-0
• 1-[2-Hydroxy-5-(tetrahydro-2H-pyran-2-yloxy)phenyl]ethanone
• DB-132593

• Inchi： 1S/C13H16O4/c1-9(14)11-8-10(5-6-12(11)15)17-13-4-2-3-7-16-13/h5-6,8,13,15H,2-4,7H2,1H3
• InChI Key： QZFVDHIVBRHNPU-UHFFFAOYSA-N
• SMILES： O1CCCCC1OC1C=CC(=C(C(C)=O)C=1)O

Computed Properties

• Exact Mass: 236.10488
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76